Cas no 55514-11-9 (malonic acid-2-13c)

• Product Name: malonic acid-2-13c
• CAS No: 55514-11-9
• MF: C₃H₄O₄
• MW: 105.054116249084
• CID: 944062
• Update Time: 2025-04-19

malonic acid-2-13c Chemical and Physical Properties

Names and Identifiers

• malonic acid-2-13c
• (2-13C)Malonic acid
• [2-(13)C]malonic acid
• [2-13C] malonic acid
• [2-13C]-malonic acid
• < 2-13C> malonic acid
• 279447_ALDRICH

• Inchi： 1S/C3H4O4/c4-2(5)1-3(6)7/h1H2,(H,4,5)(H,6,7)/i1+1
• InChI Key： OFOBLEOULBTSOW-OUBTZVSYSA-N
• SMILES： OC([13CH2]C(=O)O)=O

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 132-135 °C (dec.)(lit.)
• Solubility: Not available

malonic acid-2-13c Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives